
Personal protective equipment for handling
Strontium acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276 Get Quote

Essential Safety and Handling Guide for Strontium
Acetate
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with strontium acetate. Adherence to these protocols is vital for

ensuring personal safety and maintaining a secure research environment.

Strontium acetate (Sr(CH₃COO)₂) is a chemical compound that, while not classified as

hazardous under GHS (Globally Harmonized System), requires careful handling to mitigate

potential risks such as irritation to the skin, eyes, and respiratory tract.[1][2][3][4]

Chemical and Physical Properties
A summary of key quantitative data for strontium acetate is presented below.
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Property Value

Molecular Formula Sr(CH₃COO)₂ / C₄H₆O₄Sr[3][4]

Molecular Weight ~205.71 g/mol [1]

Appearance White powder or crystals[1]

pH (1% solution) 7.0 - 9.0[1]

Solubility Soluble in water[1]

Occupational Exposure Limits Not established[5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling strontium acetate to

prevent direct contact and inhalation of dust particles.

Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side

shields conforming to EN 166 (EU) or NIOSH (US) standards.[5][6] Contact lenses should

not be worn when handling this chemical.[2]

Skin Protection:

Gloves: Neoprene or nitrile rubber gloves are recommended for hand protection.[2] Always

inspect gloves for integrity before use.[6]

Protective Clothing: A lab coat or other suitable protective clothing should be worn to

prevent skin contact.[1][3]

Respiratory Protection: If handling procedures are likely to generate dust or if ventilation is

inadequate, a NIOSH-approved particulate respirator should be worn.[2][3][5]

Operational Plan: Handling and Storage Protocols
Safe Handling:

Ventilation: Always handle strontium acetate in a well-ventilated area.[1][5] Use a local

exhaust ventilation system (fume hood) to minimize dust exposure.[2][3]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and

inhalation of dust.[1][2]

Hygiene Practices: Wash hands thoroughly with soap and water after handling.[2] Do not

eat, drink, or smoke in the laboratory area where the chemical is being used.[6]

Equipment: Use non-sparking tools and ensure all equipment is properly grounded to

prevent electrostatic discharge.[5]

Storage:

Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[1][3][5]

Conditions to Avoid: Keep away from heat, sources of ignition, and incompatible materials

such as strong oxidizing agents.[3][7]

Segregation: Store separately from foodstuffs and other incompatible chemicals.[5]

Emergency and Disposal Procedures
Accidental Release or Spill:

Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-

ventilated.[1][2]

Control Dust: Avoid actions that could generate dust.[5]

Containment: Wearing appropriate PPE, contain the spill.[2]

Clean-up: Carefully sweep or shovel the spilled solid material into a designated, labeled

waste container.[2][3][8]

Decontamination: Clean the spill surface with water and dispose of the contaminated

cleaning materials in the same waste container.[1][3]

Prevention: Prevent spilled material from entering drains or public waterways.[1][2][5]
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First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[1][5] If irritation persists, seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical advice if symptoms persist.[1][3][5]

Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting.[3][5] Seek

immediate medical attention if large quantities are ingested.[3]

Fire Safety:

Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[2][3][5]

Hazards: The product is combustible at high temperatures and may produce irritating fumes

or toxic gases (carbon oxides, strontium oxides) in a fire.[1][2][3][8]

Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[1][2][5]

Waste Disposal Plan:

Containerize Waste: Collect all waste material (spilled product, contaminated cleaning

supplies) in a suitable, clearly labeled, and closed container.

Follow Regulations: All chemical waste must be disposed of in accordance with federal,

state, and local environmental regulations.[3][8] Do not mix with other waste.

Disposal Method: The material can be sent to a licensed chemical destruction facility or

disposed of via controlled incineration.[5] Do not dispose of it in the sewer system or regular

trash.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.anmol.org/strontiumacetateSDS.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.anmol.org/strontiumacetateSDS.html
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Handle uncleaned, empty containers in the same manner as the product

itself.

Workflow for Handling Strontium Acetate
The diagram below illustrates the standard operating procedure for the safe handling and

disposal of strontium acetate.
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Preparation
- Verify ventilation

- Don appropriate PPE

Handling & Use
- Weigh/transfer in hood
- Avoid dust generation
- Keep container closed

Storage
- Tightly closed container

- Cool, dry, ventilated area

Post-use

Spill Occurs

Waste Collection
- Collect all contaminated materials

- Label waste container

End of Experiment

Exposure Occurs

Next Use

No

Spill Procedure
- Ventilate & contain

- Sweep into waste container
- Decontaminate area

Yes

Disposal
- Follow institutional & local regulations

- Arrange for chemical waste pickup

Procedure Complete

First Aid
- Eyes: Flush 15 min

- Skin: Wash with soap/water
- Inhalation: Fresh air

- Seek medical attention

Yes

Return to work if safe

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Strontium Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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